Cas no 1857354-55-2 (2-(5-Ethyl-1,3-thiazol-2-yl)-2-methoxyethan-1-amine)

2-(5-Ethyl-1,3-thiazol-2-yl)-2-methoxyethan-1-amine is a specialized organic compound featuring a thiazole core substituted with an ethyl group and a methoxyethylamine side chain. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The thiazole moiety enhances stability and binding affinity, while the methoxyethylamine group offers versatility for further functionalization. Its well-defined molecular architecture makes it a valuable intermediate in synthetic chemistry, particularly for the development of bioactive molecules. The compound’s purity and consistent performance ensure reliability in research and industrial processes. Suitable for controlled reactions, it serves as a key building block in the synthesis of complex heterocyclic systems.
2-(5-Ethyl-1,3-thiazol-2-yl)-2-methoxyethan-1-amine structure
1857354-55-2 structure
Product Name:2-(5-Ethyl-1,3-thiazol-2-yl)-2-methoxyethan-1-amine
CAS No:1857354-55-2
MF:C8H14N2OS
MW:186.274560451508
CID:5913614
PubChem ID:165522688
Update Time:2025-05-19

2-(5-Ethyl-1,3-thiazol-2-yl)-2-methoxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-1294239
    • 2-(5-ethyl-1,3-thiazol-2-yl)-2-methoxyethan-1-amine
    • 1857354-55-2
    • 2-(5-Ethyl-1,3-thiazol-2-yl)-2-methoxyethan-1-amine
    • Inchi: 1S/C8H14N2OS/c1-3-6-5-10-8(12-6)7(4-9)11-2/h5,7H,3-4,9H2,1-2H3
    • InChI Key: FZMHQFKSHYFGLU-UHFFFAOYSA-N
    • SMILES: S1C(=CN=C1C(CN)OC)CC

Computed Properties

  • Exact Mass: 186.08268425g/mol
  • Monoisotopic Mass: 186.08268425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 76.4Ų

2-(5-Ethyl-1,3-thiazol-2-yl)-2-methoxyethan-1-amine Pricemore >>

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Additional information on 2-(5-Ethyl-1,3-thiazol-2-yl)-2-methoxyethan-1-amine

Comprehensive Overview of 2-(5-Ethyl-1,3-thiazol-2-yl)-2-methoxyethan-1-amine (CAS No. 1857354-55-2)

The compound 2-(5-Ethyl-1,3-thiazol-2-yl)-2-methoxyethan-1-amine (CAS No. 1857354-55-2) is a specialized organic molecule featuring a thiazole core, a heterocyclic structure widely recognized for its significance in medicinal chemistry and material science. This molecule incorporates an ethyl substituent at the 5-position of the thiazole ring and a methoxyethylamine side chain, which enhances its potential for diverse applications. Researchers and industries are increasingly interested in such derivatives due to their unique physicochemical properties and bioactivity profiles.

In recent years, the demand for thiazole-based compounds has surged, driven by their role in drug discovery, agrochemicals, and functional materials. The 2-(5-Ethyl-1,3-thiazol-2-yl)-2-methoxyethan-1-amine structure is particularly intriguing due to its balanced lipophilicity and hydrogen-bonding capacity, making it a candidate for optimizing pharmacokinetic properties in small-molecule therapeutics. Searches for "thiazole derivatives in drug design" or "CAS 1857354-55-2 applications" reflect growing curiosity about its utility.

From a synthetic perspective, this compound exemplifies modern trends in green chemistry and atom-efficient synthesis. Its methoxyethylamine moiety can serve as a versatile intermediate for further functionalization, aligning with the pharmaceutical industry's focus on modular scaffolds. Discussions around "sustainable synthesis of heterocycles" often highlight such molecules as benchmarks for eco-friendly methodologies.

The 1857354-55-2 compound also intersects with trending topics like AI-driven molecular optimization. Computational tools increasingly predict thiazole derivatives for targets in neurology and oncology, with queries like "thiazole amine bioactive potential" gaining traction. Its structural features—such as the ethyl-thiazole unit—are frequently explored in virtual screening libraries, underscoring its relevance in high-throughput screening campaigns.

Beyond biomedical applications, 2-(5-Ethyl-1,3-thiazol-2-yl)-2-methoxyethan-1-amine may contribute to advanced materials. Thiazoles are known to enhance the performance of organic semiconductors and photovoltaic materials, prompting searches for "thiazole-based electronic materials." The methoxy and amine groups in this compound could facilitate tunable electronic properties, appealing to material scientists.

Quality control and analytical characterization of CAS No. 1857354-55-2 are critical for reproducibility. Techniques like HPLC, NMR, and mass spectrometry are essential for verifying purity, as emphasized in queries such as "analytical methods for thiazole amines." Regulatory compliance and scalability further elevate its industrial appeal.

In summary, 2-(5-Ethyl-1,3-thiazol-2-yl)-2-methoxyethan-1-amine represents a multifaceted compound bridging gaps between medicinal chemistry, materials science, and sustainable synthesis. Its CAS No. 1857354-55-2 serves as a pivotal identifier for researchers navigating its potential across disciplines, while its structural motifs align with cutting-edge scientific inquiries.

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